![molecular formula C19H14FN3OS B2420003 6-(4-fluorophenyl)-N-(o-tolyl)imidazo[2,1-b]thiazole-3-carboxamide CAS No. 1049449-49-1](/img/structure/B2420003.png)
6-(4-fluorophenyl)-N-(o-tolyl)imidazo[2,1-b]thiazole-3-carboxamide
Description
6-(4-fluorophenyl)-N-(o-tolyl)imidazo[2,1-b]thiazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the imidazo[2,1-b]thiazole family, which has been extensively studied for their biological and pharmacological properties.
Scientific Research Applications
Anticancer Potential
Research has shown that derivatives of imidazo[2,1-b]thiazole, including 6-(4-fluorophenyl)-N-(o-tolyl)imidazo[2,1-b]thiazole-3-carboxamide, exhibit promising anticancer properties. For instance, Karki et al. (2011) synthesized various analogues with substitutions in the aralkyl group and on the imidazothiadiazole molecules, demonstrating significant cytotoxicity against leukemia cells, suggesting potential as chemotherapeutic agents (Karki et al., 2011). Similarly, Abdel‐Maksoud et al. (2019) developed imidazo[2,1-b]thiazole derivatives showing cytotoxic activity against colon cancer and melanoma cell lines, with some compounds exhibiting superior activity compared to the control sorafenib (Abdel‐Maksoud, Ammar, & Oh, 2019).
Anti-Tuberculosis Activity
Moraski et al. (2016) reported that imidazo[2,1-b]thiazole-5-carboxamides, a class related to this compound, exhibit potent anti-tuberculosis activity. These compounds showed nanomolar potency against both replicating and drug-resistant Mycobacterium tuberculosis, with low toxicity to VERO cells (Moraski et al., 2016).
Antimicrobial and Antifungal Properties
Compounds synthesized from imidazo[2,1-b]thiazole have also shown antimicrobial and antifungal activities. Güzeldemirci and Küçükbasmacı (2010) evaluated the antimicrobial activities of new 1,2,4-triazoles and 1,3,4-thiadiazoles bearing imidazo[2,1-b]thiazole moiety, finding that some compounds exhibited promising activities (Güzeldemirci & Küçükbasmacı, 2010).
Sensor Development
Xu et al. (2020) designed a sensor using imidazo[2,1-b]thiazole for detecting In3+ and Zn2+ ions in buffer solutions. This development highlights the compound's utility in chemical sensing applications (Xu et al., 2020).
properties
IUPAC Name |
6-(4-fluorophenyl)-N-(2-methylphenyl)imidazo[2,1-b][1,3]thiazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14FN3OS/c1-12-4-2-3-5-15(12)21-18(24)17-11-25-19-22-16(10-23(17)19)13-6-8-14(20)9-7-13/h2-11H,1H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RXVVANVVHUVMIR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)C2=CSC3=NC(=CN23)C4=CC=C(C=C4)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14FN3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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